Cas no 2228423-33-2 (5-(trifluoromethyl)thiophene-2-carbothioamide)

• Product Name: 5-(trifluoromethyl)thiophene-2-carbothioamide
• CAS No: 2228423-33-2
• MF: C₆H₄F₃NS₂
• MW: 211.227869033813
• CID: 5804442
• PubChem ID: 165649546
• Update Time: 2025-10-28

5-(trifluoromethyl)thiophene-2-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarbothioamide, 5-(trifluoromethyl)-
• 5-(trifluoromethyl)thiophene-2-carbothioamide
• 2228423-33-2
• EN300-1973783

• Inchi： 1S/C6H4F3NS2/c7-6(8,9)4-2-1-3(12-4)5(10)11/h1-2H,(H2,10,11)
• InChI Key： JOUPMAURMPWIQP-UHFFFAOYSA-N
• SMILES： C1(C(N)=S)SC(C(F)(F)F)=CC=1

Computed Properties

• Exact Mass: 210.97372597g/mol
• Monoisotopic Mass: 210.97372597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 86.4Ų

Experimental Properties

• Density: 1.519±0.06 g/cm3(Predicted)
• Boiling Point: 263.3±50.0 °C(Predicted)
• pka: 12.24±0.29(Predicted)

Additional information on 5-(trifluoromethyl)thiophene-2-carbothioamide

5-(Trifluoromethyl)thiophene-2-carbothioamide: A Comprehensive Overview

5-(Trifluoromethyl)thiophene-2-carbothioamide, also known by its CAS number 2228423-33-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of thiophenes, which are five-membered heterocyclic compounds containing sulfur. The presence of a trifluoromethyl group at the 5-position and a carbothioamide group at the 2-position imparts unique electronic and structural properties to this molecule, making it a valuable subject for research and potential applications.

The synthesis of 5-(trifluoromethyl)thiophene-2-carbothioamide involves a series of carefully designed chemical reactions. Recent studies have focused on optimizing the synthesis pathways to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic methods to streamline the production process. These advancements not only enhance the efficiency of synthesis but also contribute to the sustainability of chemical manufacturing.

The structural uniqueness of this compound lies in its thiophene ring system. The thiophene moiety is known for its aromaticity and stability, which are further modulated by the trifluoromethyl group. This group introduces electron-withdrawing effects, altering the electronic distribution within the ring and enhancing reactivity in certain chemical transformations. The carbothioamide group at the 2-position adds another layer of functionality, enabling this compound to participate in various nucleophilic and electrophilic reactions.

Recent research has highlighted the potential of 5-(trifluoromethyl)thiophene-2-carbothioamide in organic electronics. Its ability to form self-assembled monolayers (SAMs) on various substrates has been explored for applications in thin-film transistor (TFT) devices. The compound's electron-withdrawing properties make it suitable for modifying semiconductor surfaces, thereby improving device performance. Studies have demonstrated that SAMs formed from this compound exhibit excellent stability under ambient conditions, making them promising candidates for next-generation electronic devices.

In addition to its electronic applications, 5-(trifluoromethyl)thiophene-2-carbothioamide has shown potential in medicinal chemistry. Its unique structure allows for interactions with biological molecules, such as proteins and enzymes, which could be harnessed for drug discovery purposes. Researchers have investigated its ability to inhibit certain enzymes involved in metabolic pathways, suggesting its role as a lead compound in therapeutic development.

The physical properties of this compound are also worth noting. It has a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its fluorescence properties under UV light have been studied, revealing emission bands in the visible spectrum. These characteristics make it a versatile tool for various analytical techniques, including fluorescence spectroscopy and imaging.

From an environmental perspective, understanding the degradation pathways of 5-(trifluoromethyl)thiophene-2-carbothioamide is crucial for assessing its ecological impact. Recent studies have examined its biodegradation under aerobic and anaerobic conditions, revealing that it undergoes microbial transformation into less complex compounds. These findings are essential for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, 5-(trifluoromethyl)thiophene-2-carbothioamide, with its unique structure and functional groups, continues to be a focal point in chemical research. Its applications span across organic electronics, medicinal chemistry, and environmental science, underscoring its versatility as a research tool and potential commercial product. As advancements in synthetic methods and characterization techniques continue to emerge, this compound is poised to play an even more significant role in shaping future innovations across multiple disciplines.